Cas no 64306-78-1 (1-(cyclopentylmethyl)piperidin-4-amine)

• Product Name: 1-(cyclopentylmethyl)piperidin-4-amine
• CAS No: 64306-78-1
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 3310155
• PubChem ID: 20395869
• Update Time: 2025-10-31

1-(cyclopentylmethyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-PIPERIDINAMINE, 1-(CYCLOPENTYLMETHYL)-
• 1-(cyclopentylmethyl)piperidin-4-amine
• EN300-59308
• AKOS008130562
• PCA30678
• 64306-78-1
• SCHEMBL11544296
• CHEMBL4589302
• Z415672566

• Inchi： 1S/C11H22N2/c12-11-5-7-13(8-6-11)9-10-3-1-2-4-10/h10-11H,1-9,12H2
• InChI Key： PWPPWWYNPCKJIJ-UHFFFAOYSA-N
• SMILES： N1(CC2CCCC2)CCC(N)CC1

Computed Properties

• Exact Mass: 182.178298710Da
• Monoisotopic Mass: 182.178298710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(cyclopentylmethyl)piperidin-4-amine

Professional Introduction to 1-(cyclopentylmethyl)piperidin-4-amine (CAS No. 64306-78-1)

1-(cyclopentylmethyl)piperidin-4-amine (CAS No. 64306-78-1) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development.

The molecular structure of 1-(cyclopentylmethyl)piperidin-4-amine consists of a piperidine ring substituted with a cyclopentylmethyl group at the 1-position and an amine group at the 4-position. This configuration imparts specific steric and electronic characteristics that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives, particularly those with substituents that enhance binding affinity and selectivity. The cyclopentylmethyl moiety in 1-(cyclopentylmethyl)piperidin-4-amine contributes to its stability and interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its utility in the development of central nervous system (CNS) drugs. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. The structural features of 1-(cyclopentylmethyl)piperidin-4-amine suggest that it may exhibit properties relevant to treatments for neurodegenerative disorders, such as Parkinson's disease and Alzheimer's disease.

Recent research has highlighted the importance of optimizing drug-like properties, including solubility, metabolic stability, and pharmacokinetic profiles. The presence of the cyclopentylmethyl group in 1-(cyclopentylmethyl)piperidin-4-amine has been shown to influence these properties favorably, potentially enhancing oral bioavailability and reducing unwanted side effects.

The synthesis of 1-(cyclopentylmethyl)piperidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These techniques not only enhance the scalability of production but also allow for greater flexibility in modifying the molecular structure for tailored pharmacological effects.

The compound's potential applications extend beyond CNS drugs. Its structural framework is amenable to modifications that could lead to novel treatments for other therapeutic areas, including cardiovascular diseases, inflammation, and infectious disorders. The amine functionality at the 4-position provides a handle for further derivatization, enabling chemists to explore diverse chemical spaces and identify new lead compounds.

In conclusion, 1-(cyclopentylmethyl)piperidin-4-amine (CAS No. 64306-78-1) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover the full potential of this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.